1-Tert-butyl 2-methyl 2-methylpiperidine-1,2-dicarboxylate

Specification

• CAS No.: 470668-97-4
• Molecular Formula: C13H23NO4
• Molecular Weight: 257.33 g/mol
• IUPAC Name: 1-O-tert-butyl 2-O-methyl 2-methylpiperidine-1,2-dicarboxylate
• Standard InChI: InChI=1S/C13H23NO4/c1-12(2,3)18-11(16)14-9-7-6-8-13(14,4)10(15)17-5/h6-9H2,1-5H3
• Standard InChI Key: CHDNLIOSLJNCQY-UHFFFAOYSA-N
• SMILES: CC1(CCCCN1C(=O)OC(C)(C)C)C(=O)OC
• Canonical SMILES: CC1(CCCCN1C(=O)OC(C)(C)C)C(=O)OC

Introduction

1-Tert-butyl 2-methyl 2-methylpiperidine-1,2-dicarboxylate, with the CAS number 470668-97-4, is a chemical compound used in various industrial applications. It is characterized by its molecular formula C13H23NO4 and a molecular weight of 257.33 g/mol. This compound is also known by other names, including METHYL N-BOC-2-METHYLPIPERIDINE-2-CARBOXYLATE and 1-O-tert-butyl 2-O-methyl 2-methylpiperidine-1,2-dicarboxylate.

Synthesis and Reaction Conditions

The synthesis of 1-Tert-butyl 2-methyl 2-methylpiperidine-1,2-dicarboxylate involves several steps. One method starts with N-BOC-piperidine-2-carboxylic acid methyl ester, which is treated with iodomethane in the presence of lithium diisopropylamide (LDA) in tetrahydrofuran (THF) at 0°C. This reaction yields the desired compound with a high purity of 95% after purification by column chromatography.

Synthesis Steps:

• Starting Material: N-BOC-piperidine-2-carboxylic acid methyl ester

• Reagents: Iodomethane, Lithium diisopropylamide (LDA)

• Solvent: Tetrahydrofuran (THF)

• Temperature: 0°C

• Purification: Column chromatography (petroleum ether/ethyl acetate = 20/1)

Suppliers and Availability

This compound is available from several suppliers worldwide, including BLD Pharmatech Co., Limited, Angene International Limited, and Advanced ChemBlock Inc. The prices vary based on quantity and supplier, with typical purity levels ranging from 95% to 97%.

Supplier Information:

Supplier	Purity	Price (USD)
BLD Pharmatech Co., Limited (US)	97%	33 (250 mg), 64 (1 g), 191 (5 g)
Angene International Limited (China)	97%	26 (250 mg), 77 (1 g), 227 (5 g)
Advanced ChemBlock Inc (US)	97%	286 (5 g), 1,067 (25 g)

Safety and Handling

While specific safety data for 1-Tert-butyl 2-methyl 2-methylpiperidine-1,2-dicarboxylate is limited, it is generally recommended for industrial use only. Handling should follow standard chemical safety protocols, including the use of protective equipment and proper storage conditions.